Cas no 2137472-22-9 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxy-4,4-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxy-4,4-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2137472-22-9
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• CID: 5901943
• PubChem ID: 165471618
• Update Time: 2025-06-30

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxy-4,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxy-4,4-dimethylcyclohexane-1-carboxylic acid
• EN300-800346
• 2137472-22-9

• Inchi： 1S/C24H27NO5/c1-23(2)11-12-24(29,21(26)27)20(13-23)25-22(28)30-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20,29H,11-14H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： QUHUFNRKIHAPBB-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CCC(C)(C)CC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 409.18892296g/mol
• Monoisotopic Mass: 409.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxy-4,4-dimethylcyclohexane-1-carboxylic acid

Comprehensive Overview of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxy-4,4-dimethylcyclohexane-1-carboxylic acid (CAS No. 2137472-22-9)

In the realm of organic chemistry and pharmaceutical research, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxy-4,4-dimethylcyclohexane-1-carboxylic acid (CAS No. 2137472-22-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected cyclohexane derivative, is a key intermediate in peptide synthesis and drug development. Its Fmoc group (9-fluorenylmethoxycarbonyl) is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique pivotal in modern biotechnology and therapeutic agent design.

The molecular structure of CAS No. 2137472-22-9 features a cyclohexane ring with 4,4-dimethyl substitutions, enhancing its steric stability and making it a valuable scaffold for designing bioactive molecules. Researchers are particularly interested in its carboxylic acid and hydroxy functional groups, which offer versatile reactivity for conjugation and derivatization. This aligns with current trends in targeted drug delivery and prodrug development, where modular building blocks like this compound are essential.

One of the most searched questions in scientific forums is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query directly, as its Fmoc-amine moiety enables efficient coupling reactions while minimizing side products. Additionally, its hydrophobic cyclohexane core is being explored for improving the pharmacokinetic profiles of peptide-based therapeutics, a hot topic in biopharmaceutical innovation.

From an industrial perspective, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-hydroxy-4,4-dimethylcyclohexane-1-carboxylic acid is synthesized under stringent quality controls to ensure high purity, a critical factor for GMP-compliant manufacturing. Its stability under ambient conditions makes it a preferred choice for laboratories focusing on high-throughput screening and combinatorial chemistry. Recent publications highlight its utility in creating macrocyclic peptides, a class of molecules gaining traction in oncology and infectious disease research.

Environmental and safety considerations are also paramount. Unlike many reactive intermediates, this compound exhibits low toxicity, aligning with the growing demand for green chemistry practices. Its compatibility with water-miscible solvents further reduces hazardous waste generation, addressing another frequent search topic: "How to minimize solvent waste in peptide synthesis?"

In summary, CAS No. 2137472-22-9 represents a convergence of synthetic utility and biomedical relevance. Its role in advancing peptide therapeutics, coupled with its adaptability to sustainable workflows, positions it as a compound of enduring significance in both academic and industrial settings. Future research may unlock its potential in personalized medicine and bioconjugation technologies, further solidifying its place in the chemical landscape.